Cas no 1291863-80-3 (N-(4-bromophenyl)-2-[2-(4-ethylphenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]acetamide)

• Product Name: N-(4-bromophenyl)-2-[2-(4-ethylphenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]acetamide
• CAS No: 1291863-80-3
• MF: C₂₁H₂₂BrN₅O₂
• MW: 456.335683345795
• CID: 5322649
• Update Time: 2025-05-21

N-(4-bromophenyl)-2-[2-(4-ethylphenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-bromophenyl)-2-[2-(4-ethylphenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]acetamide

• Inchi： 1S/C21H22BrN5O2/c1-2-14-3-5-15(6-4-14)18-11-19-21(29)26(23-13-27(19)25-18)12-20(28)24-17-9-7-16(22)8-10-17/h3-10,13,18-19,25H,2,11-12H2,1H3,(H,24,28)
• InChI Key： GJZSEKHEZZLNQR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)NC(CN1C(C2CC(C3C=CC(CC)=CC=3)NN2C=N1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 629
• XLogP3: 3.2
• Topological Polar Surface Area: 77

Additional information on N-(4-bromophenyl)-2-[2-(4-ethylphenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]acetamide

Introduction to N-(4-bromophenyl)-2-[2-(4-ethylphenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]acetamide and Its Significance in Modern Chemical Biology

N-(4-bromophenyl)-2-[2-(4-ethylphenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]acetamide (CAS No. 1291863-80-3) is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential biological activities. This compound belongs to a class of heterocyclic molecules that exhibit promising properties for therapeutic applications. The detailed structure of this molecule includes multiple functional groups such as bromine and ethyl substituents, which contribute to its reactivity and interaction with biological targets.

The pyrazolo[1,5-d][1,2,4]triazine core is a key feature of this compound, providing a scaffold that can be modified to enhance specific biological functions. Pyrazolo[1,5-d][1,2,4]triazines have been extensively studied for their potential as kinase inhibitors and other pharmacological applications. The presence of an acetylamide group at the 2-position further extends the utility of this compound by allowing for further derivatization and functionalization. This structural complexity makes N-(4-bromophenyl)-2-[2-(4-ethylphenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]acetamide a versatile molecule for drug discovery and development.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic benefits. The combination of bromine and ethyl groups in this molecule not only enhances its chemical reactivity but also influences its pharmacokinetic properties. These features make it an attractive candidate for further investigation in the development of new drugs targeting various diseases. The bromine substituent, in particular, is known to increase the lipophilicity of molecules, which can improve their ability to cross biological membranes.

The field of chemical biology has seen significant advancements in the design and synthesis of heterocyclic compounds that mimic natural products and exhibit potent biological activities. N-(4-bromophenyl)-2-[2-(4-ethylphenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]acetamide is a prime example of such a compound. Its unique structure has been explored in various research settings for its potential as an inhibitor of enzymes involved in cancer progression and inflammation. The pyrazolo[1,5-d][1,2,4]triazine core has been identified as a key pharmacophore in several lead compounds that have moved into clinical trials.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic framework. These methods allow for the efficient introduction of functional groups at specific positions within the molecule. The use of computational chemistry tools has also played a crucial role in optimizing synthetic routes and predicting the biological activity of derivatives.

Ongoing research in the field continues to uncover new applications for N-(4-bromophenyl)-2-[2-(4-ethylphenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]acetamide and related compounds. Studies have shown that modifications to the pyrazolo[1,5-d][1,2,4]triazine core can significantly alter its biological profile. For instance, replacing the acetylamide group with other functionalities can lead to compounds with enhanced potency or selectivity for specific targets. These findings highlight the importance of structural diversity in drug discovery efforts.

The potential applications of this compound extend beyond traditional therapeutic areas. Researchers are exploring its use in agrochemicals and material science due to its unique chemical properties. The ability to fine-tune the structure of N-(4-bromophenyl)-2-[2-(4-ethylphenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]acetamide allows scientists to develop derivatives with tailored properties for specific applications. This flexibility makes it an invaluable tool for chemists working on innovative solutions across multiple disciplines.

In conclusion，N-(4-bromophenyl)-2-[2-(4-ethylphenyl)-4-oxo-4H，5H-pyrazolo[1，5-d][1，2，4]triazin - 5 - yl]acetamide represents a significant advancement in the field of chemical biology。 Its complex structure， unique functional groups， and potential biological activities make it a promising candidate for further research。 As our understanding of molecular interactions continues to grow，compounds like this one will play an increasingly important role in the development of new drugs and technologies that address global challenges.